4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-(1,8-naphthyridin-2-yl)-N-propan-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H22N4O/c1-12(2)19-17(22)21-10-7-13(8-11-21)15-6-5-14-4-3-9-18-16(14)20-15/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,19,22)
• InChI Key: IVVQGKRBNZKBQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)N1CCC(CC1)C2=NC3=C(C=CC=N3)C=C2
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol
• CAS No.: 2640943-37-7

Description

4-(1,8-Naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide is a synthetic small molecule featuring a piperidine carboxamide core substituted with a 1,8-naphthyridine heterocycle at the 4-position and an isopropyl group on the carboxamide nitrogen. The 1,8-naphthyridine moiety, a bicyclic system with two nitrogen atoms, facilitates hydrogen bonding and π-π interactions, which are critical for target binding and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide typically involves multiple steps, starting with the formation of the naphthyridine core. This can be achieved through methods such as the Friedländer synthesis, which involves the condensation of 2-amino pyridine with ketones or aldehydes under acidic conditions.

Industrial Production Methods: On an industrial scale, the synthesis of this compound may involve optimized reaction conditions to increase yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed:

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its naphthyridine core is valuable in the development of new chemical entities.

Biology: In biological research, this compound may be used to study biological processes or as a tool in molecular biology experiments.

Medicine: The compound has potential medicinal applications, including the development of new drugs. Its structure suggests it could interact with biological targets, making it a candidate for further pharmacological studies.

Industry: In industry, this compound could be used in the production of materials, such as polymers or coatings, due to its chemical properties.

Mechanism of Action

The mechanism by which 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide exerts its effects involves interactions with specific molecular targets. These interactions can modulate biological pathways, leading to desired outcomes in various applications.

Molecular Targets and Pathways: The compound may target enzymes, receptors, or other proteins, influencing pathways related to cellular processes, signaling, or metabolism.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Pharmacokinetic Comparisons

The following table summarizes key structural and functional differences between 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide and analogous compounds from the evidence:

Compound Name/ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Key Pharmacokinetic Data
Target Compound	Piperidine-1-carboxamide	4-(1,8-naphthyridin-2-yl), N-(propan-2-yl)	~315.4 (estimated)	Inferred: Moderate lipophilicity; potential for CNS penetration due to isopropyl group
Compound 17	Piperidine-4-carboxamide	(R)-1-(naphthalen-1-yl)ethyl, (tetrahydro-2H-pyran-4-yl)methyl	381.2	Microsomal stability (human): Moderate; t₁/₂ ~30 min. HPLC retention: 1.07 min
Compound 11	Piperidine-4-methanamine	(R)-1-(naphthalen-1-yl)ethyl, 2-methoxypyridin-4-yl	390.24	Low yield (14%); HPLC retention: 4.78 min. Microsomal data not reported
PF3845	Piperidine-1-carboxamide	4-(3-[5-(trifluoromethyl)pyridin-2-yloxy]benzyl), N-(pyridin-3-yl)	~463.4 (estimated)	Inferred: High metabolic stability due to trifluoromethyl group; likely CYP-resistant
33 ()	1,8-Naphthyridine-3-carboxylic acid	1-(3-chloro-2-fluorobenzyl), 7-(4-[3-(trifluoromethyl)phenyl]piperazin-1-yl)	~565.9 (calculated)	Enhanced solubility (carboxylic acid); potential for ionic interactions in binding
N-(Pyrazin-2-yl)-1,8-naphthyridin-2-amine	1,8-Naphthyridine	Pyrazin-2-ylamine	247.2 (excluding iodide)	Extensive hydrogen bonding; forms 3D supramolecular networks via π-π interactions

Key Findings and Analysis

Metabolic Stability :

• Compound 17 (piperidine carboxamide with naphthalene and tetrahydropyran groups) exhibits moderate human microsomal stability (t₁/₂ ~30 min), suggesting susceptibility to oxidative metabolism . The target compound’s isopropyl group may reduce metabolic clearance compared to bulkier substituents (e.g., naphthalene in Compound 17).
• PF3845’s trifluoromethylpyridinyl group likely enhances metabolic stability due to fluorine’s electron-withdrawing effects, a feature absent in the target compound .

Solubility and Binding Interactions: The carboxylic acid in Compound 33 improves aqueous solubility but limits blood-brain barrier penetration. In contrast, the target compound’s carboxamide and isopropyl groups balance lipophilicity and solubility. The 1,8-naphthyridine core in the target compound and N-(pyrazin-2-yl)-1,8-naphthyridin-2-amine enables π-π stacking and hydrogen bonding, critical for target engagement.

Synthetic Feasibility :

• Compound 11’s low yield (14%) highlights challenges in synthesizing piperidine derivatives with aromatic substituents . The target compound’s simpler isopropyl group may improve synthetic accessibility compared to naphthalene or trifluoromethyl-containing analogs.

Structural Activity Relationships (SAR): Piperidine vs. Non-Piperidine Cores: Piperidine carboxamides (e.g., PF3845, Compound 17) generally exhibit better pharmacokinetic profiles than non-piperidine analogs (e.g., Compound 33) due to conformational flexibility and balanced polarity . Substituent Effects: Bulky groups (e.g., naphthalene in Compound 17) increase molecular weight and may hinder diffusion, whereas smaller groups (e.g., isopropyl in the target compound) optimize lipophilicity and target selectivity.